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Compound of Interest

Compound Name: SMER18

Cat. No.: B1682089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a SMER18 stock

solution for use in cell culture applications. SMER18 is a small molecule enhancer of

autophagy that acts independently of the mTOR signaling pathway. Accurate preparation and

storage of the stock solution are critical for ensuring experimental reproducibility and obtaining

reliable results. This guide details the necessary materials, a step-by-step protocol for

solubilization, and recommendations for storage and handling. Additionally, a summary of key

quantitative data is provided, along with a visual workflow to aid in the preparation process.

Quantitative Data Summary
A precise understanding of the physicochemical properties of SMER18 is essential for accurate

stock solution preparation. The following table summarizes the key quantitative data for

SMER18.
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Parameter Value Source

Molecular Weight 287.74 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2]

Solubility in DMSO ≥ 100 mg/mL (≥ 347.54 mM) [1]

Appearance
Solid, Light yellow to yellow

powder
[1]

Typical Stock Concentration 10 mM in DMSO

Storage of Powder
-20°C for up to 3 years; 4°C for

up to 2 years

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year

Example Working

Concentration
0.86 µM, 4.3 µM, 43 µM

Experimental Protocol: Preparation of a 10 mM
SMER18 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SMER18 in DMSO. It is

crucial to use high-quality, anhydrous DMSO to ensure complete solubilization and stability of

the compound.

Materials:

SMER18 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Equilibration: Allow the SMER18 powder vial and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation.

Weighing SMER18 (Optional, if not pre-aliquoted): If starting from a bulk powder, carefully

weigh out the desired amount of SMER18 using an analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 2.8774 mg of SMER18 (Molecular

Weight = 287.74 g/mol ).

Reconstitution:

If using a pre-aliquoted vial (e.g., 1 mg or 5 mg), calculate the volume of DMSO needed to

achieve the desired 10 mM concentration.

For 1 mg of SMER18: Add 347.54 µL of DMSO.

For 5 mg of SMER18: Add 1.7377 mL of DMSO.

Carefully add the calculated volume of anhydrous DMSO to the vial containing the

SMER18 powder.

Solubilization:

Close the vial tightly and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution of the powder.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting:
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To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes or

cryovials.

Storage:

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the SMER18 stock

solution.
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Caption: Workflow for SMER18 Stock Solution Preparation.
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Signaling Pathway Context
SMER18 is an inducer of autophagy that functions independently of the mTOR pathway. This is

a key characteristic that distinguishes it from other common autophagy inducers like

rapamycin. The diagram below illustrates the simplified relationship of SMER18 to the

autophagy pathway.

SMER18 and Autophagy Pathway
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Click to download full resolution via product page

Caption: SMER18 induces autophagy independently of mTOR.

Important Considerations
DMSO Quality: Use high-purity, anhydrous DMSO to prevent compound precipitation and

degradation. Hygroscopic DMSO can significantly impact solubility.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of the stock solution as this can lead

to degradation of SMER18. Aliquoting into single-use volumes is highly recommended.

Working Dilution: When preparing working concentrations for cell culture, dilute the stock

solution in the appropriate cell culture medium immediately before use. The final

concentration of DMSO in the culture medium should be kept low (typically <0.1%) to avoid

solvent-induced cytotoxicity.

Safety Precautions: Always handle SMER18 and DMSO in accordance with safety data

sheets (SDS). Wear appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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